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Compound of Interest

Compound Name:
4-(Methylnitrosoamino)butanoic

acid

CAS No.: 61445-55-4

Cat. No.: B013958

Get Quote

4-(Methylnitrosoamino)butanoic acid (MNBA) is a member of the N-nitrosamine class of

chemical compounds, characterized by a nitroso group bonded to an amine.[1] Its significance

in the scientific community stems from its identification as a tobacco-derived nitrosamino acid,

positioning it as a potential carcinogen for individuals exposed to tobacco products.[1][2] The

study of MNBA is intrinsically linked to the broader investigation of tobacco-specific

nitrosamines (TSNAs), a group of potent carcinogens found in tobacco and tobacco smoke.

Understanding the history, formation, and biological activity of MNBA is crucial for assessing

the health risks associated with tobacco use and for the development of potential mitigation

strategies. This guide offers a detailed exploration of MNBA, from its initial discovery to its

current standing in toxicological research.

The Path to Discovery: A Historical Perspective
The discovery of 4-(Methylnitrosoamino)butanoic acid is rooted in the extensive research on

the carcinogenic constituents of tobacco that began in the mid-20th century. As the link

between tobacco use and cancer became increasingly evident, scientists intensified their

efforts to identify the specific chemical agents responsible for this association. This led to the
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discovery of tobacco-specific N-nitrosamines (TSNAs), a class of carcinogens formed from the

nitrosation of tobacco alkaloids.

The identification of MNBA was a direct result of the analytical investigation of these TSNAs in

tobacco products.[2] Early research focused on the more abundant and potent TSNAs, such as

N'-nitrosonornicotine (NNN) and 4-(methylnitrosamino)-1-(3-pyridyl)-1-butanone (NNK).

However, as analytical techniques became more sophisticated, researchers were able to

identify a wider range of nitrosamines, including N-nitrosamino acids like MNBA. These

compounds were found in various tobacco products, including smokeless tobacco and

reference cigarettes.[2] The presence of MNBA in tobacco highlighted the complex chemical

landscape of tobacco products and underscored the need for comprehensive analysis to fully

understand their carcinogenic potential.

Chemical and Physical Properties
A thorough understanding of the chemical and physical characteristics of MNBA is fundamental

for its study. These properties influence its stability, reactivity, and the analytical methods

required for its detection and quantification.

Property Value

IUPAC Name 4-[methyl(nitroso)amino]butanoic acid[1]

Molecular Formula C5H10N2O3[1]

Molecular Weight 146.14 g/mol [1]

CAS Number 61445-55-4[1]

Synonyms

N-nitroso-N-methyl-4-aminobutyric acid, N-

Methyl-N-(3-carboxypropyl)nitrosamine,

NNMAB[1]

Chemical Structure of 4-(Methylnitrosoamino)butanoic acid

Caption: Chemical structure of 4-(Methylnitrosoamino)butanoic acid.

Synthesis and Formation
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Chemical Synthesis
The synthesis of 4-(Methylnitrosoamino)butanoic acid is a critical process for obtaining

analytical standards and for conducting toxicological studies. A common synthetic route

involves the nitrosation of N-methyl-4-aminobutanoic acid. This reaction is typically carried out

under acidic conditions using a nitrosating agent, such as sodium nitrite. The general scheme

for this synthesis is as follows:

Starting Material: N-methyl-4-aminobutanoic acid.

Nitrosating Agent: Sodium nitrite (NaNO₂).

Reaction Condition: Acidic medium (e.g., hydrochloric acid).

Product: 4-(Methylnitrosoamino)butanoic acid.

The careful control of reaction parameters such as temperature and pH is essential to ensure a

high yield and purity of the final product.

Natural Formation in Tobacco
The formation of MNBA in tobacco is a result of the nitrosation of naturally occurring amines

during the curing and processing of tobacco leaves. The primary precursors for TSNAs are the

tobacco alkaloids, with nicotine being the most abundant. While MNBA is not directly derived

from the pyridine ring of nicotine like NNK and NNN, it is formed from the nitrosation of other

amines present in the tobacco plant. The conditions present during tobacco curing, including

the presence of nitrogen oxides and acidic compounds, facilitate these nitrosation reactions.

Analytical Methodologies
The accurate detection and quantification of MNBA in various matrices, such as tobacco,

tobacco smoke, and biological fluids, are paramount for assessing human exposure and for

regulatory purposes. The low concentrations at which MNBA is typically found necessitate

highly sensitive and selective analytical methods.

Gas Chromatography-Thermal Energy Analysis (GC-
TEA)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b013958/docs?utm_src=pdf-body#introduction-the-emergence-of-a-tobacco-specific-nitrosamine
https://www.benchchem.com/product/b013958/docs?utm_src=pdf-body#introduction-the-emergence-of-a-tobacco-specific-nitrosamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013958?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gas chromatography coupled with a thermal energy analyzer (GC-TEA) has been a widely

used method for the analysis of volatile nitrosamines.[2] The TEA detector is highly specific for

nitrosamines, providing excellent selectivity.

Experimental Protocol for GC-TEA Analysis of MNBA in Tobacco:

Extraction:

A known weight of tobacco is extracted with an aqueous buffer at a specific pH.

The extract is then partitioned with an organic solvent, such as ethyl acetate, to isolate the

nitrosamines.[2]

Derivatization:

As MNBA is a non-volatile carboxylic acid, it requires derivatization to a more volatile form

prior to GC analysis. Esterification with diazomethane to form the methyl ester is a

common approach.

Cleanup:

The derivatized extract is subjected to a cleanup procedure, often involving column

chromatography (e.g., on alumina or silica) to remove interfering compounds.[2]

GC-TEA Analysis:

The purified and derivatized sample is injected into the GC-TEA system.

Quantification is performed by comparing the peak area of the MNBA derivative to that of

an internal standard.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS)
Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the preferred

method for the analysis of MNBA and other TSNAs due to its high sensitivity, specificity, and

ability to analyze non-volatile compounds without derivatization.
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Experimental Protocol for LC-MS/MS Analysis of MNBA in Urine:

Sample Preparation:

Urine samples are often treated with an enzyme, such as β-glucuronidase, to hydrolyze

any conjugated forms of MNBA.

Solid-Phase Extraction (SPE):

The sample is passed through a solid-phase extraction cartridge (e.g., a mixed-mode

cation exchange-reversed phase sorbent) to concentrate the analyte and remove

interfering matrix components.

LC-MS/MS Analysis:

The eluate from the SPE cartridge is injected into the LC-MS/MS system.

Separation is achieved on a reversed-phase HPLC column.

Detection is performed using a tandem mass spectrometer operating in multiple reaction

monitoring (MRM) mode, which provides high selectivity and sensitivity.

Analytical Workflow for MNBA Analysis

Sample Preparation Analysis

Sample (Tobacco, Urine) Extraction / Hydrolysis Cleanup (SPE) LC-MS/MSInjection Data Analysis & Quantification

Click to download full resolution via product page

Caption: A generalized workflow for the analysis of MNBA.
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Analytical Method
Limit of Detection
(LOD)

Key Advantages Key Disadvantages

GC-TEA

ng/g in tobacco,

ng/cigarette in

smoke[3]

High selectivity for

nitrosamines

Requires

derivatization for non-

volatile compounds

LC-MS/MS
pg/mL in biological

fluids[4]

High sensitivity and

specificity, no

derivatization needed

Higher instrument cost

Biological Significance and Toxicology
The primary health concern associated with 4-(Methylnitrosoamino)butanoic acid is its

potential carcinogenicity.[1] As an N-nitrosamine, its toxicological properties are presumed to

be similar to other compounds in this class, which are known to be potent carcinogens in

animal models.

Mechanism of Carcinogenicity
The carcinogenic action of N-nitrosamines is dependent on their metabolic activation by

cytochrome P450 (CYP) enzymes.[5][6] This process, known as α-hydroxylation, leads to the

formation of unstable intermediates that can spontaneously decompose to yield highly reactive

electrophilic species. These electrophiles can then form covalent adducts with cellular

macromolecules, including DNA.

The formation of DNA adducts is a critical initiating event in chemical carcinogenesis. If these

adducts are not repaired by the cell's DNA repair machinery, they can lead to mutations during

DNA replication. The accumulation of mutations in critical genes, such as proto-oncogenes and

tumor suppressor genes, can ultimately lead to the development of cancer.

While the specific metabolic activation pathways of MNBA are not as extensively studied as

those of NNK, it is hypothesized to undergo a similar bioactivation process. The α-

hydroxylation of the methyl or the methylene group adjacent to the nitroso function would lead

to the formation of DNA-alkylating agents.

Proposed Metabolic Activation of MNBA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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